Cas no 1692070-58-8 (methyl 3-(2,3-difluorophenyl)-3-oxopropanoate)

• Product Name: methyl 3-(2,3-difluorophenyl)-3-oxopropanoate
• CAS No: 1692070-58-8
• MF: C₁₀H₈F₂O₃
• MW: 214.165530204773
• CID: 6279756
• PubChem ID: 140258804
• Update Time: 2025-06-26

methyl 3-(2,3-difluorophenyl)-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(2,3-difluorophenyl)-3-oxopropanoate
• EN300-1127036
• 1692070-58-8

• Inchi： 1S/C10H8F2O3/c1-15-9(14)5-8(13)6-3-2-4-7(11)10(6)12/h2-4H,5H2,1H3
• InChI Key： SBBLWESPZOHUGO-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C(CC(=O)OC)=O)F

Computed Properties

• Exact Mass: 214.04415044g/mol
• Monoisotopic Mass: 214.04415044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.4Ų

Additional information on methyl 3-(2,3-difluorophenyl)-3-oxopropanoate

Comprehensive Overview of Methyl 3-(2,3-Difluorophenyl)-3-Oxopropanoate (CAS No. 1692070-58-8)

Methyl 3-(2,3-difluorophenyl)-3-oxopropanoate (CAS No. 1692070-58-8) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This ester derivative, featuring a difluorophenyl moiety, is widely utilized as a key intermediate in the synthesis of bioactive molecules. Its molecular formula, C₁₀H₈F₂O₃, highlights its potential for diverse applications, particularly in drug discovery and material science.

The compound's 2,3-difluorophenyl group enhances its reactivity and selectivity, making it a valuable building block for heterocyclic compounds and small-molecule inhibitors. Researchers are increasingly exploring its role in the development of kinase inhibitors and anti-inflammatory agents, aligning with current trends in precision medicine. Recent studies have also investigated its potential in catalysis and green chemistry, addressing the growing demand for sustainable synthetic methodologies.

From a commercial perspective, methyl 3-(2,3-difluorophenyl)-3-oxopropanoate is often sought after by manufacturers specializing in custom synthesis and contract research organizations (CROs). Its stability under standard storage conditions (typically at 2–8°C) ensures ease of handling, while its compatibility with common organic solvents like dimethyl sulfoxide (DMSO) and methanol facilitates laboratory-scale applications. Analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are routinely employed to verify its purity and structural integrity.

In the context of AI-driven drug discovery, this compound has emerged as a candidate for virtual screening due to its pharmacophore features. Computational models predict its affinity for targets like G-protein-coupled receptors (GPCRs), a hot topic in neurodegenerative disease research. Furthermore, its electrophilic carbonyl group enables facile derivatization, a property leveraged in combinatorial chemistry libraries. These attributes position it as a versatile tool for high-throughput screening (HTS) campaigns.

Environmental and regulatory considerations are also critical when discussing CAS No. 1692070-58-8. The compound's biodegradability and ecotoxicological profile are under evaluation to comply with REACH and EPA guidelines. Industry stakeholders emphasize the importance of life cycle assessment (LCA) to ensure sustainable production practices, reflecting broader shifts toward circular economy principles in chemical manufacturing.

For researchers querying "synthesis of fluorinated keto esters" or "applications of difluorophenyl derivatives," this compound serves as a paradigm. Patent literature reveals its incorporation in anticancer prodrugs and antiviral formulations, underscoring its therapeutic relevance. Recent publications in journals like Journal of Medicinal Chemistry and Organic Letters further validate its utility in structure-activity relationship (SAR) studies.

In summary, methyl 3-(2,3-difluorophenyl)-3-oxopropanoate exemplifies the intersection of fluorine chemistry and medicinal chemistry. Its multifaceted applications—from intermediate synthesis to drug design—make it a compound of enduring interest. As the scientific community prioritizes fragment-based drug discovery and covalent inhibitors, this molecule is poised to remain at the forefront of innovation.